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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593848

For Researchers, Scientists, and Drug Development Professionals

[Shanghai, China] — Demethylsonchifolin, a naturally occurring sesquiterpenoid lactone, has
garnered interest within the scientific community for its potential biological activities. This
technical guide provides a comprehensive overview of its chemical structure, known properties,
and putative biological effects, with a focus on its potential modulation of inflammatory
pathways.

Chemical Structure and Properties

Demethylsonchifolin is a complex organic molecule with the chemical formula C20H2406 and
a molecular weight of 360.4 g/mol . Its systematic IUPAC name is (3aR,4R,6E,10Z,11aR)-10-
methyl-4-{[(2Z2)-2-methylbut-2-enoyl]oxy}-3-methylene-2-ox0-2,3,3a,4,5,8,9,11a-
octahydrocyclodeca[b]furan-6-carboxylic acid. The structure features a ten-membered
carbocyclic ring fused to a y-lactone ring, a characteristic feature of many bioactive
sesquiterpenoids.

Table 1: Physicochemical Properties of Demethylsonchifolin
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Property Value Source
CAS Number 956384-55-7

Molecular Formula C20H2406

Molecular Weight 360.4 g/mol

Predicted Boiling Point 563.2 £ 50.0 °C

Predicted Density 1.21 £ 0.1 g/cm3

Predicted pKa 4.49 £ 0.60

Spectral Data

Detailed experimental spectral data for Demethylsonchifolin, including *H NMR, 3C NMR,
and mass spectrometry, are not readily available in public databases. However, based on its
chemical structure, characteristic signals can be predicted.

1H and 13C NMR Spectroscopy: The *H NMR spectrum would be expected to show a complex
pattern of signals corresponding to the numerous protons in different chemical environments,
including olefinic protons, protons adjacent to oxygen atoms, and methyl groups. The 3C NMR
spectrum would display 20 distinct signals, including those for carbonyl carbons, olefinic
carbons, and carbons of the fused ring system.

Mass Spectrometry: The mass spectrum of Demethylsonchifolin would show a molecular ion
peak corresponding to its molecular weight. The fragmentation pattern would likely involve the
loss of the ester side chain and other characteristic cleavages of the sesquiterpene lactone
core.

Biological Activity and Signaling Pathways

Demethylsonchifolin is isolated from Smallanthus sonchifolius, a plant commonly known as
yacon. While specific studies on the biological activity of Demethylsonchifolin are limited,
related compounds and other sesquiterpenoid lactones have been reported to possess a range
of biological effects, including anti-inflammatory properties.
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A key signaling pathway implicated in inflammation is the Nuclear Factor-kappa B (NF-kB)
pathway.[1] This pathway plays a central role in regulating the expression of pro-inflammatory
genes, such as those encoding cytokines like TNF-a and IL-6. The activation of NF-kB involves
the phosphorylation and subsequent degradation of its inhibitory protein, IkBa, allowing the p65
subunit of NF-kB to translocate to the nucleus and initiate gene transcription.[2][3]

Although direct evidence is lacking for Demethylsonchifolin, it is hypothesized that it may
exert anti-inflammatory effects by inhibiting the NF-kB signaling pathway. This could occur
through the inhibition of IkBa phosphorylation or by preventing the nuclear translocation of the
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Hypothesized inhibition of the NF-kB signaling pathway by Demethylsonchifolin.

Experimental Protocols

While specific experimental protocols for Demethylsonchifolin are not available, the following
are generalized methodologies that can be adapted for its study.

Isolation of Sesquiterpenoids from Smallanthus
sonchifolius
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A general procedure for the isolation of sesquiterpenoids from the leaves of Smallanthus
sonchifolius involves extraction with an organic solvent followed by chromatographic
separation.

o Extraction: Dried and powdered leaves of S. sonchifolius are extracted with a solvent such
as ethanol or methanol at room temperature.

o Solvent Partitioning: The crude extract is then partitioned between different immiscible
solvents (e.g., hexane, ethyl acetate, and water) to separate compounds based on polarity.

o Chromatography: The fraction containing the sesquiterpenoids is subjected to column
chromatography on silica gel, followed by further purification using techniques like
preparative High-Performance Liquid Chromatography (HPLC) to isolate individual
compounds like Demethylsonchifolin.[4]

Extraction
(e.g., Ethanaol)

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

!

Silica Gel Column
Chromatography

(Preparative HPLC)
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General workflow for the isolation of Demethylsonchifolin.

Cell Viability Assay (MTT Assay)

To assess the cytotoxicity of Demethylsonchifolin, a colorimetric MTT assay can be
performed.[5][6]

Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages) in a 96-well plate and allow them
to adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of Demethylsonchifolin
for a specified period (e.g., 24 hours).

o MTT Addition: Add MTT solution to each well and incubate to allow for the formation of
formazan crystals by viable cells.

e Solubilization and Measurement: Solubilize the formazan crystals with a suitable solvent
(e.g., DMSO) and measure the absorbance at a specific wavelength (e.g., 570 nm) using a
microplate reader. Cell viability is calculated as a percentage relative to untreated control
cells.

Cytokine Production Assay (ELISA)

The effect of Demethylsonchifolin on the production of pro-inflammatory cytokines like TNF-a
and IL-6 can be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[7][8]

e Cell Culture and Treatment: Culture cells (e.g., RAW 264.7 macrophages) and pre-treat with
different concentrations of Demethylsonchifolin.

» Stimulation: Induce an inflammatory response by stimulating the cells with an agent like
lipopolysaccharide (LPS).

o Supernatant Collection: Collect the cell culture supernatant containing the secreted
cytokines.
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o ELISA: Perform a sandwich ELISA using specific antibodies for the cytokine of interest (e.g.,
TNF-a or IL-6) according to the manufacturer's protocol. The concentration of the cytokine is
determined by comparing the sample absorbance to a standard curve.

Western Blot Analysis for NF-kB Pathway Proteins

To investigate the effect of Demethylsonchifolin on the NF-kB signaling pathway, the levels of
key proteins such as phosphorylated IkBa and nuclear p65 can be assessed by Western
blotting.[2][3]

e Cell Treatment and Lysis: Treat cells with Demethylsonchifolin and/or an inflammatory
stimulus. Lyse the cells to extract total protein or perform subcellular fractionation to separate
cytoplasmic and nuclear proteins.

e Protein Quantification: Determine the protein concentration of the lysates.

o SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis
and transfer them to a membrane (e.g., PVDF).

e Immunoblotting: Probe the membrane with primary antibodies specific for the target proteins
(e.g., anti-phospho-IkBa, anti-p65) followed by incubation with a secondary antibody
conjugated to an enzyme (e.g., HRP).

» Detection: Detect the protein bands using a chemiluminescent substrate and an imaging
system. The band intensities can be quantified to determine the relative protein levels.

Conclusion

Demethylsonchifolin represents a promising natural product for further investigation into its
potential anti-inflammatory properties. While direct experimental evidence is currently limited,
its structural similarity to other bioactive sesquiterpenoid lactones suggests that it may
modulate key inflammatory signaling pathways such as the NF-kB pathway. The experimental
protocols outlined in this guide provide a framework for researchers to explore the chemical
and biological characteristics of Demethylsonchifolin in greater detail, paving the way for
potential applications in drug discovery and development. Further research is warranted to fully
elucidate its mechanism of action and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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